Cas no 79838-05-4 (Phosphonochloridicacid, 4-morpholinyl-, 4-nitrophenyl ester (9CI))

• Product name: Phosphonochloridicacid, 4-morpholinyl-, 4-nitrophenyl ester (9CI)
• CAS No: 79838-05-4
• MF: C₁₀H₁₂ClN₂O₅P
• MW: 306.639442443848
• CID: 556505
• PubChem ID: 71310200

Phosphonochloridicacid, 4-morpholinyl-, 4-nitrophenyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphonochloridicacid, 4-morpholinyl-, 4-nitrophenyl ester (9CI)
• 4-nitrophenyl morpholin-4-ylchlorophosphonate
• 4-nitrophenyl-4-morpholinylphosphonochloridate
• FT-0753218
• 4-Nitrophenyl morpholinophosphonochloridate
• 79838-05-4

• Inchi： InChI=1S/C10H12ClN2O5P/c11-19(16,12-5-7-17-8-6-12)18-10-3-1-9(2-4-10)13(14)15/h1-4H,5-8H2
• InChI Key： NAYVUMVPONYZEA-UHFFFAOYSA-N
• SMILES： C1COCCN1P(=O)(OC2=CC=C(C=C2)[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 306.0172362g/mol
• Monoisotopic Mass: 306.0172362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 84.6Ų

Phosphonochloridicacid, 4-morpholinyl-, 4-nitrophenyl ester (9CI) Security Information

• Hazardous Material transportation number：1759
• Hazard Category Code： 20/21/22-34
• Safety Instruction： 26-27-28-36/37/39-45
• Hazardous Material Identification：
• PackingGroup：III
• HazardClass：8
• Packing Group：III